Cas no 1989659-12-2 (7-oxa-2-azaspiro3.5nonane-1-carboxylic acid hydrochloride)

• Product Name: 7-oxa-2-azaspiro3.5nonane-1-carboxylic acid hydrochloride
• CAS No: 1989659-12-2
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• MDL: MFCD30342819
• CID: 4632869
• PubChem ID: 122164335
• Update Time: 2025-05-20

7-oxa-2-azaspiro3.5nonane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane-1-carboxylic acid, hydrochloride (1:1)
• 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride
• 7-oxa-2-azaspiro3.5nonane-1-carboxylic acid hydrochloride

• MDL： MFCD30342819
• Inchi： 1S/C8H13NO3.ClH/c10-7(11)6-8(5-9-6)1-3-12-4-2-8;/h6,9H,1-5H2,(H,10,11);1H
• InChI Key： FUGCONOTKLTUGO-UHFFFAOYSA-N
• SMILES： C(C1NCC21CCOCC2)(=O)O.Cl

Additional information on 7-oxa-2-azaspiro3.5nonane-1-carboxylic acid hydrochloride

Comprehensive Overview of 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride (CAS No. 1989659-12-2)

The compound 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride (CAS No. 1989659-12-2) is a spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique spiro[3.5]nonane core structure, combined with the 7-oxa-2-aza heterocyclic system, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory therapies.

One of the key features of 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride is its spirocyclic architecture, which enhances its three-dimensional complexity and bioavailability. This structural characteristic is often sought after in modern medicinal chemistry to improve drug-like properties, such as metabolic stability and target selectivity. The presence of the carboxylic acid group further allows for versatile derivatization, enabling the synthesis of esters, amides, and other derivatives for structure-activity relationship (SAR) studies.

In recent years, the demand for spirocyclic compounds has surged, driven by their prominence in FDA-approved drugs and clinical candidates. For instance, spirocycles are found in therapeutics for neurodegenerative diseases, pain management, and oncology. The 7-oxa-2-azaspiro[3.5]nonane framework, in particular, has garnered attention for its potential to cross the blood-brain barrier (BBB), a critical factor in CNS drug development. This aligns with current trends in addressing unmet medical needs, such as Alzheimer's disease and Parkinson's disease.

The hydrochloride salt form of this compound (7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride) enhances its solubility and stability, making it more suitable for formulation and preclinical studies. Researchers frequently inquire about the synthetic routes for this molecule, with methods often involving ring-closing metathesis or multicomponent reactions. These synthetic strategies are pivotal for scaling up production and ensuring reproducibility in laboratory settings.

Another area of interest is the compound's potential role in peptide mimetics and proteolysis-targeting chimeras (PROTACs). Its rigid spirocyclic structure can mimic peptide conformations, offering advantages in disrupting protein-protein interactions (PPIs). This is particularly relevant in the context of cancer immunotherapy and autoimmune diseases, where PPIs are challenging yet lucrative targets.

From a commercial perspective, CAS No. 1989659-12-2 is available through specialized chemical suppliers, often labeled as a high-purity reference standard for analytical and research purposes. Quality control measures, such as HPLC and NMR characterization, are essential to ensure batch-to-batch consistency, a common concern among purchasers.

Environmental and regulatory considerations also play a role in the compound's adoption. While 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry.

In summary, 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid hydrochloride (CAS No. 1989659-12-2) represents a promising candidate for drug discovery, with applications spanning CNS therapeutics, anti-inflammatory agents, and peptide mimetics. Its spirocyclic core, synthetic versatility, and bioavailability make it a subject of ongoing research and commercial interest.